Cas no 3523-02-2 (Hexanenitrile, 6-oxo-)

• Product name: Hexanenitrile, 6-oxo-
• CAS No: 3523-02-2
• MF: C₆H₉NO
• MW: 111.14176
• CID: 1468978
• PubChem ID: 11040652

Hexanenitrile, 6-oxo- Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 6-oxo-
• 6-oxohexanenitrile
• DTXSID70452870
• 6-oxo-hexanenitrile
• 3523-02-2
• 5-formylvaleronitrile
• SCHEMBL557134
• ROLXEZSIIQQWRL-UHFFFAOYSA-N

• Inchi： InChI=1S/C6H9NO/c7-5-3-1-2-4-6-8/h6H,1-4H2
• InChI Key： ROLXEZSIIQQWRL-UHFFFAOYSA-N
• SMILES： C(CCC#N)CC=O

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9Ų
• XLogP3: 0.1

Experimental Properties

• PSA: 40.86